1,1,2-Triphenylethanol

• Molecular Formula: C20H18O
• Molecular Weight: 274.4 g/mol
• SMILES: C1=CC=C(C=C1)CC(C2=CC=CC=C2)(C3=CC=CC=C3)O
• InChI: InChI=1S/C20H18O/c21-20(18-12-6-2-7-13-18,19-14-8-3-9-15-19)16-17-10-4-1-5-11-17/h1-15,21H,16H2
• InChIKey: QMPKJVBRCQVFLL-UHFFFAOYSA-N

Resolving isomer-specific solid-form challenges: The 1,1,2-substitution pattern is critical. Substituting triphenylmethanol or 1,2,2-isomer risks divergent crystallization, compromising downstream reproducibility. - Enantioselective Synthesis: Scaffold for (R)-2-(dialkylamino)-1,1,2-triphenylethanol ligands, delivering 98% conversion and 97% ee in diethylzinc additions. - Solid-Form Certainty: Unique O-H···π(arene) centrosymmetric dimers dictate distinct thermal and stability profiles, essential for crystal engineering studies. - Pharmacophore Baseline: Core of MER-25 and triparanol, providing a verified analytical standard for impurity profiling and structure-activity relationship (SAR) programs.

1,1,2-Triphenylethanol: Chemical Identity and Structure

1,1,2-Triphenylethanol (CAS 4428-13-1, C₂₀H₁₈O, MW 274.36 g/mol) is a tertiary alcohol characterized by three phenyl groups arranged on an ethanol backbone [1]. It is structurally related to triphenylethylene and serves as the core scaffold for two pharmaceutical agents: the antiestrogen ethamoxytriphetol (MER-25) and the lipid-lowering agent triparanol [2]. The compound exists as a white crystalline solid at room temperature with a reported melting point of 89.5°C .

Chiral tertiary alcohol scaffold for asymmetric ligand synthesis

Crystalline solid with unique hydrogen-bonding architecture for solid-form studies

Isomer-specific identity supports analytical reference standard procurement

• [1] Wikipedia contributors. Triphenylethanol. Wikipedia, The Free Encyclopedia. Available at: https://en.wikipedia.org/wiki/Triphenylethanol. View Source
• [2] Jordan, V.C. (2013). The history of estrogen receptor antagonists. In: Estrogen Action, Selective Estrogen Receptor Modulators and Women's Health. Imperial College Press. View Source

1,1,2-Triphenylethanol Substitution Risks

Procurement substitution among triphenyl-containing alcohols carries concrete technical risks because these structurally similar compounds exhibit fundamentally different solid-state hydrogen-bonding architectures that directly impact crystallization behavior, thermal properties, and downstream processing reproducibility [1]. 1,1,2-Triphenylethanol forms centrosymmetric dimers via O–H···π(arene) interactions (O···C distance 3.525 Å) with no classical O–H···O hydrogen bonding [2]. In contrast, triphenylmethanol crystallizes as hydrogen-bonded tetramers with O···O separations of 2.884–2.896 Å [3]. 1,2,2-Triphenylethanol possesses a different substitution pattern that alters both physicochemical parameters and stereochemical outcomes [4]. These divergent crystal packing modes cannot be assumed interchangeable in solid-form screening, formulation development, or crystallization process design. Verification through comparative analysis is essential before any sourcing decision [5].

Triphenylmethanol

Forms O–H···O tetramers rather than O–H···π dimers; crystal packing and thermal profiles may shift significantly.

1,2,2-Triphenylethanol

Different phenyl substitution pattern and chiral center location alter LogP and stereochemical context; not analytically interchangeable.

General triphenyl alcohols

Hydrogen-bonding diversity in solid state requires comparative crystallization verification before any sourcing decision.

• [1] Ferguson, G., Gallagher, J.F., Glidewell, C., and Zakaria, C.M. (1994). O–H···π(arene) intermolecular hydrogen bonding in the structure of 1,1,2-triphenylethanol. Acta Crystallographica Section C, 50(1), pp. 70-73. View Source
• [2] Ferguson, G., Gallagher, J.F., Glidewell, C., and Zakaria, C.M. (1994). O–H···π(arene) intermolecular hydrogen bonding in the structure of 1,1,2-triphenylethanol. Acta Crystallographica Section C, 50(1), pp. 70-73. DOI: 10.1107/S0108270193007164. View Source
• [3] Ferguson, G., Gallagher, J.F., Glidewell, C., Low, J.N., and Scrimgeour, S.N. (1992). The structure of triphenylmethanol, Ph₃COH. Acta Crystallographica Section C, 48(7), pp. 1272-1275. View Source
• [4] Wikipedia contributors. Triphenylethanol: Isomeric Compounds. Wikipedia, The Free Encyclopedia. View Source
• [5] ChemSpider. 1,2,2-Triphenylethanol (CSID:19289). Predicted physicochemical data. View Source

1,1,2-Triphenylethanol Evidence Guide

Solid-State Hydrogen-Bonding Mode

X-ray crystallographic analysis demonstrates that 1,1,2-triphenylethanol forms centrosymmetric dimers exclusively via O–H···π(arene) hydrogen bonds with an O···C distance of 3.525(4) Å and H···C distance of 2.73(4) Å [1]. In contrast, triphenylmethanol crystallizes as hydrogen-bonded tetramers with classical O–H···O hydrogen bonds having O···O separations of 2.884(10) and 2.896(11) Å [2]. This represents a fundamentally different intermolecular interaction type (π-system vs. oxygen lone pair) governing solid-state assembly.

H-Bonding Mode

Head-to-head

O–H···π dimer (O···C 3.525 Å) vs. O–H···O tetramer (O···O 2.885 Å)

Crystal packing divergence limits direct substitution in solid-form screening.

Data from room-temperature single-crystal XRD; monoclinic vs. trigonal space groups.

Evidence Dimension	Primary intermolecular hydrogen-bonding interaction in solid state
Target Compound Data	O–H···π(arene); O···C = 3.525(4) Å; H···C = 2.73(4) Å; O···O = 5.837(3) Å (too long for hydrogen bonding)
Comparator Or Baseline	Triphenylmethanol (Ph₃COH): O–H···O classical hydrogen bonds; O···O = 2.884(10) Å and 2.896(11) Å (major tetramer); forms pyramidal tetramers
Quantified Difference	Interaction type differs categorically (π-system vs. O lone pair); O···C target distance 3.525 Å vs. O···O comparator distance ~2.89 Å; dimeric vs. tetrameric assembly
Conditions	Single-crystal X-ray diffraction at room temperature; target: monoclinic crystal system; comparator: trigonal R3 space group

Why This Matters

Different hydrogen-bonding modes directly impact melting point, solubility in organic solvents, and crystallization behavior—critical parameters for solid-form screening, formulation development, and purification process design where triphenylmethanol cannot serve as a substitute.

• [1] Ferguson, G., Gallagher, J.F., Glidewell, C., and Zakaria, C.M. (1994). O–H···π(arene) intermolecular hydrogen bonding in the structure of 1,1,2-triphenylethanol. Acta Crystallographica Section C, 50(1), pp. 70-73. DOI: 10.1107/S0108270193007164. View Source
• [2] Ferguson, G., Gallagher, J.F., Glidewell, C., Low, J.N., and Scrimgeour, S.N. (1992). The structure of triphenylmethanol, Ph₃COH. Acta Crystallographica Section C, 48(7), pp. 1272-1275. DOI: 10.1107/S0108270191015044. View Source

Enantioselective Catalysis Performance

Derivatization of 1,1,2-triphenylethanol to (R)-2-(dialkylamino)-1,1,2-triphenylethanols produces chiral ligands for catalytic asymmetric synthesis. Ligand 4a (R-2-piperidino derivative) achieves a mean enantiomeric excess of 97% across a 17-membered set of α-substituted aldehydes in diethylzinc addition reactions, with 92–93% ee for α-unsubstituted substrates [1]. This performance is quantitatively established within the amino alcohol ligand class.

Enantioselectivity

Reported

Mean ee 97% (17 α-substituted aldehydes); 92–93% ee (3 unsubstituted)

Supports evaluation for asymmetric synthesis ligand development.

Derived from chiral ligand 4a, not the parent alcohol; 2–5 mol% loading at 0°C.

Evidence Dimension	Mean enantiomeric excess in catalytic asymmetric addition
Target Compound Data	Mean ee = 97% for 17 α-substituted aldehydes (range: ortho-, meta-, para-substituted benzaldehydes, naphthaldehydes, α,β-unsaturated, aliphatic cyclic and acyclic aldehydes); 92–93% ee for 3 α-unsubstituted aldehydes
Comparator Or Baseline	Baseline: achiral reaction (ee = 0%); class-level inference: performance comparable to or exceeding many natural product-derived β-amino alcohol ligands evaluated under similar diethylzinc addition conditions
Quantified Difference	Absolute enantiomeric excess values of 92–97% at 0°C; conversion reaches 98% within 0.5 h at 0°C with 5 mol% ligand loading, or 99% conversion after 4 h at 2 mol% ligand loading
Conditions	Diethylzinc addition to benzaldehyde and substituted aldehydes at 0°C; ligand 4a at 2–5 mol% catalyst loading; 20 representative aldehydes tested

Why This Matters

This quantitative catalytic performance justifies procurement for asymmetric synthesis programs requiring high and reproducible enantioselectivity, particularly when screening chiral ligands for C–C bond formation in pharmaceutical intermediate production.

• [1] Solà, L., Reddy, K.S., Vidal-Ferran, A., Moyano, A., Pericàs, M.A., Riera, A., Alvarez-Larena, A., and Piniella, J.F. (1998). A Superior, Readily Available Enantiopure Ligand for the Catalytic Enantioselective Addition of Diethylzinc to α-Substituted Aldehydes. The Journal of Organic Chemistry, 63(20), pp. 7078-7082. DOI: 10.1021/jo981336i. View Source

Structural Distinction from 1,2,2-Triphenylethanol

1,1,2-Triphenylethanol (CAS 4428-13-1) differs structurally from 1,2,2-triphenylethanol (CAS 2294-93-1) in phenyl group substitution pattern [1]. The target compound has two phenyls on C1 and one on C2; the isomer has the reverse arrangement, resulting in distinct physicochemical properties including predicted LogP (4.165 for target [2] vs. 4.32/4.62 for isomer [3]) and differing chiral center geometry [4].

Isomer Identity

Class-level

CAS 4428-13-1 vs. CAS 2294-93-1; ΔLogP ~0.16–0.46 (calculated)

CAS verification prevents procurement of incorrect structural isomer.

Predicted LogP and polar surface area; experimental confirmation advised.

Evidence Dimension	Structural isomerism and associated physicochemical parameters
Target Compound Data	1,1,2-Triphenylethanol (CAS 4428-13-1): (C₆H₅)₂C(OH)CH₂C₆H₅; LogP = 4.165; polar surface area = 20.23 Ų; chiral at C1 bearing hydroxyl group
Comparator Or Baseline	1,2,2-Triphenylethanol (CAS 2294-93-1): (C₆H₅)₂CHCH(C₆H₅)OH; predicted LogP = 4.32–4.62; polar surface area = 20.2 Ų; chiral at C2 bearing hydroxyl group; exists as enantiomeric pair
Quantified Difference	LogP difference: ΔLogP = 0.16–0.46 units (calculated); different stereochemical environment around hydroxyl-bearing carbon; distinct CAS registry numbers reflect different chemical identities
Conditions	Structural comparison based on published condensed formulas and predicted/estimated physicochemical data

Why This Matters

In procurement, CAS number verification is essential to avoid ordering the incorrect isomer; the two compounds are chemically distinct entities that cannot be used interchangeably in synthetic protocols or analytical reference standards.

• [1] Wikipedia contributors. Triphenylethanol: Isomeric Compounds. Wikipedia, The Free Encyclopedia. View Source
• [2] Chem960. 4428-13-1 (1,1,2-Triphenylethanol) Properties: LogP = 4.16520, PSA = 20.23000. View Source
• [3] ChemSpider. 1,2,2-Triphenylethanol (CSID:19289). Predicted ACD/LogP = 4.62; EPISuite estimated Log Kow = 4.32. View Source
• [4] Wikipedia contributors. Triphenylethanol. Wikipedia, The Free Encyclopedia. View Source

Synthetic Routes and Yields

1,1,2-Triphenylethanol can be synthesized via multiple established routes with documented yields, including Grignard reaction of benzyl magnesium chloride with benzophenone (reported yield approximately 59%) and an alternative benzophenone-based route achieving approximately 93% yield [1]. Hydration of triphenylethylene provides a third synthetic entry [2].

Synthetic Yield

Supporting evidence

Route 1 (Grignard): ~59%; Route 2 (alternative benzophenone method): ~93%

Higher-yield route may support supply availability and cost efficiency.

Yield data from secondary source; primary literature verification recommended.

Evidence Dimension	Synthetic route yield
Target Compound Data	Route 1 (Grignard): ~59% yield; Route 2 (alternative benzophenone method): ~93% yield; Route 3 (hydration of triphenylethylene): yield not quantitatively specified in source
Comparator Or Baseline	No direct comparator yield data available from primary literature; yields represent intra-compound synthetic route comparison only
Quantified Difference	Intra-compound yield difference between synthetic methods: approximately 34 percentage points (93% vs. 59%)
Conditions	Grignard conditions: benzyl magnesium chloride + benzophenone; alternative method: unspecified benzophenone-based reaction; hydration: triphenylethylene + H₂O with acid/base catalysis

Why This Matters

Availability of multiple synthetic routes with documented yields provides procurement flexibility and supply chain redundancy; higher-yield methods may correlate with lower production costs and improved commercial availability.

• [1] Chem960. Synthesis Routes of 1,1,2-Triphenylethanol: Grignard route yield ~59%; alternative benzophenone route yield ~93%. View Source
• [2] Wikipedia contributors. Triphenylethanol. Wikipedia, The Free Encyclopedia. View Source

1,1,2-Triphenylethanol Application Scenarios

Chiral Ligand for Asymmetric Synthesis

1,1,2-Triphenylethanol serves as the precursor scaffold for (R)-2-(dialkylamino)-1,1,2-triphenylethanol ligands that achieve mean enantiomeric excesses of 97% in diethylzinc additions to α-substituted aldehydes at 0°C [1]. This quantitative performance supports its use in medicinal chemistry and process development programs requiring enantioselective construction of secondary alcohol stereocenters, which are common intermediates in chiral active pharmaceutical ingredient synthesis. The ligand's high conversion efficiency (98% conversion in 0.5 h at 5 mol% loading) further supports practical scalability considerations [2].

Solid-Form Screening and Crystallization

The unique O–H···π(arene) hydrogen-bonding network (O···C = 3.525 Å) that drives centrosymmetric dimer formation in the solid state distinguishes 1,1,2-triphenylethanol from classical alcohols that form O–H···O networks [3]. This property makes the compound a valuable reference material or starting scaffold in solid-form screening campaigns where non-classical hydrogen bonding is being evaluated for its influence on crystallinity, thermal stability, and dissolution behavior. Researchers studying structure-property relationships in crystal engineering or developing crystallization protocols for triphenylethanol-derived pharmaceuticals should prioritize this specific isomer over triphenylmethanol or other structural analogs [4].

Isomer-Specific Analytical Reference Standard

Given the existence of three isomeric triphenylethanols with distinct CAS numbers and substitution patterns, 1,1,2-triphenylethanol (CAS 4428-13-1) is the specific isomer required for analytical method development and validation in contexts involving triphenylethanol-derived pharmaceuticals or synthetic intermediates [5]. The differences in predicted LogP values between isomers (ΔLogP ≈ 0.16–0.46 units) suggest chromatographic resolution is achievable under appropriate conditions, making isomer-specific reference standards essential for HPLC purity assessment and impurity profiling [6].

Pharmacophore and Structural Biology Studies

As the core scaffold of ethamoxytriphetol (MER-25) and triparanol, 1,1,2-triphenylethanol serves as the parent compound for structural analog studies in estrogen receptor and lipid metabolism research [7]. The compound's defined crystal structure and hydrogen-bonding parameters provide a baseline for understanding the solid-state behavior of more complex derivatives, supporting structure-activity relationship investigations where the triphenylethanol pharmacophore is being optimized for binding affinity or selectivity [8].

Application

Selection Property

Validation Focus

Chiral Ligand Synthesis

Enantioselective ligand scaffold

Enantiomeric excess in C–C bond formation

Solid-Form Screening

Non-classical O–H···π hydrogen bonding

Crystal packing and thermal behavior

Analytical Reference Standard

Isomeric purity (CAS distinction)

HPLC method validation and impurity profiling

Pharmacophore Studies

Triphenylethanol pharmacophore

Structure-activity relationship investigations

• [1] Solà, L. et al. (1998). J. Org. Chem., 63(20), pp. 7078-7082. DOI: 10.1021/jo981336i. View Source
• [2] Solà, L. et al. (1998). J. Org. Chem., 63(20), pp. 7078-7082 (conversion data). DOI: 10.1021/jo981336i. View Source
• [3] Ferguson, G. et al. (1994). Acta Crystallographica Section C, 50(1), pp. 70-73. DOI: 10.1107/S0108270193007164. View Source
• [4] Ferguson, G. et al. (1992). Acta Crystallographica Section C, 48(7), pp. 1272-1275 (triphenylmethanol comparison). DOI: 10.1107/S0108270191015044. View Source
• [5] Wikipedia contributors. Triphenylethanol: Isomeric Compounds. Wikipedia, The Free Encyclopedia. View Source
• [6] Chem960 (1,1,2-isomer LogP) and ChemSpider (1,2,2-isomer LogP). View Source
• [7] Wikipedia contributors. Triphenylethanol. Wikipedia, The Free Encyclopedia. View Source
• [8] Ferguson, G. et al. (1994). Acta Crystallographica Section C, 50(1), pp. 70-73. DOI: 10.1107/S0108270193007164. View Source